Ceftizoxime

Description

Ceftizoxime is a third-generation cephalosporin antibiotic . It is used to treat a variety of bacterial infections, including lower respiratory tract infections, urinary tract infections, and gonorrhea . Ceftizoxime is a semisynthetic antibiotic that can be administered intravenously or intramuscularly . The drug is highly resistant to a broad spectrum of beta-lactamases and is active against a wide range of both aerobic and anaerobic gram-positive and gram-negative organisms . Ceftizoxime functions by binding to specific penicillin-binding proteins (PBPs) inside the bacterial cell wall and inhibiting the last stage of bacterial cell wall synthesis, which leads to cell lysis .

Ceftizoxime's versatility extends to treating skin and soft tissue infections, intra-abdominal infections, gynecological infections, sepsis, and surgical prophylaxis . It has been used to treat lower respiratory tract infections, urinary tract infections, and meningitis . Ceftizoxime was effective in treating seriously ill, compromised patients, including those who were debilitated, immunosuppressed, or neutropenic . Ceftizoxime is available under the brand name Cefizox . Ceftizoxime was removed from the US market in 2007 .

Ceftriaxone is another third-generation cephalosporin that, like ceftizoxime, is used to treat various bacterial infections . Cefotaxime is another similar antibiotic that belongs to the same class of cephalosporins .

• CAS No.: 68401-81-0
• Product Name: Ceftizoxime
• Molecular Formula: C13H13N5O5S2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C13H13N5O5S2/c1-23-17-7(5-4-25-13(14)15-5)9(19)16-8-10(20)18-6(12(21)22)2-3-24-11(8)18/h2,4,8,11H,3H2,1H3,(H2,14,15)(H,16,19)(H,21,22)/t8-,11-/m1/s1
• Standard InChIKey: NNULBSISHYWZJU-LDYMZIIASA-N
• SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)O
• Canonical SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)O
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: Cefizox; Ceftizoxime; Ceftizoxime Monosodium Salt; Ceftizoxime Sodium; FK 749; FK-749; FK749; FR 13749; FR-13749; FR13749; Monosodium Salt, Ceftizoxime; Salt, Ceftizoxime Monosodium; SK and F 88373 2; SK and F 88373-2; SK and F 883732; SKF 88373; SKF-88373; SKF88373; Sodium, Ceftizoxime
• Reference: Richards DM, Heel RC: Ceftizoxime. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Drugs. 1985 Apr;29(4):281-329. doi: 10.2165/00003495-198529040-00001. [PMID:3888599]
• PubChem Compound: 50194
• Last Modified: Aug 15 2023